Cas no 1355393-48-4 (4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine)

4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine structure
1355393-48-4 structure
Product Name:4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
CAS No:1355393-48-4
MF:C15H22BNO3
MW:275.151084423065
CID:6809809
PubChem ID:45786063
Update Time:2025-03-27

4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 1355393-48-4
    • 4-CYCLOBUTOXY-2-(4,4,5,5-TETRAMETHYL-1,3,2-DIOXABOROLAN-2-YL)PYRIDINE
    • AKOS015947031
    • CS-32342
    • 4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • Inchi: 1S/C15H22BNO3/c1-14(2)15(3,4)20-16(19-14)13-10-12(8-9-17-13)18-11-6-5-7-11/h8-11H,5-7H2,1-4H3
    • InChI Key: HDGAHWGYIHGOPB-UHFFFAOYSA-N
    • SMILES: O1B(C2C=C(C=CN=2)OC2CCC2)OC(C)(C)C1(C)C

Computed Properties

  • Exact Mass: 275.1692737Da
  • Monoisotopic Mass: 275.1692737Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 20
  • Rotatable Bond Count: 3
  • Complexity: 341
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

4-cyclobutoxy-2-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine Related Literature

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